Cas no 30885-99-5 (1,3,5-Triazin-2(1H)-one,4,6-dimethyl-)

1,3,5-Triazin-2(1H)-one,4,6-dimethyl- is a heterocyclic organic compound featuring a triazine core with methyl substituents at the 4 and 6 positions. This structure imparts stability and reactivity, making it valuable in synthetic chemistry applications, particularly as an intermediate in pharmaceuticals and agrochemicals. Its well-defined molecular framework allows for predictable reactivity in nucleophilic substitution and condensation reactions. The compound's purity and consistency are critical for reproducibility in research and industrial processes. Its thermal and chemical stability further enhance its utility in high-temperature or demanding reaction conditions. Proper handling and storage are recommended to maintain its integrity.

1,3,5-Triazin-2(1H)-one,4,6-dimethyl- structure

30885-99-5 structure

Product Name:1,3,5-Triazin-2(1H)-one,4,6-dimethyl-

CAS No:30885-99-5

MF:C₅H₇N₃O

MW:125.128580331802

CID:313510

PubChem ID:135618162

Update Time:2025-08-04

1,3,5-Triazin-2(1H)-one,4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

- 1,3,5-Triazin-2(1H)-one,4,6-dimethyl-
- 2,6-dimethyl-1H-1,3,5-triazin-4-one
- 4,6-dimethyl-[1,3,5]triazin-2-ol
- 4,6-Dimethyl-1,3,5-triazin-2(1H)-one
- AC1L1U0O
- 4,6-dimethyl-sym-triazin-2-one
- DTXSID60275338
- 30885-99-5
- SCHEMBL1244318
- SCHEMBL8312414
- Inchi： 1S/C5H7N3O/c1-3-6-4(2)8-5(9)7-3/h1-2H3,(H,6,7,8,9)
- InChI Key： PUVSYOJRRUJSAQ-UHFFFAOYSA-N
- SMILES： O=C1N=C(C)N=C(C)N1

Computed Properties

Exact Mass: 125.05901
Monoisotopic Mass: 125.059
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 53.8A^2
XLogP3: -0.7

Experimental Properties

Density: 1.33
Boiling Point: 180.9°C at 760 mmHg
Flash Point: 63.2°C
Refractive Index: 1.612
PSA: 53.82

1,3,5-Triazin-2(1H)-one,4,6-dimethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	BA25850-250mg	1,3,5-Triazin-2(1H)-one,4,6-dimethyl-	30885-99-5	> 96%	250mg	$1590.00	2024-04-20
A2B Chem LLC	BA25850-1g	1,3,5-Triazin-2(1H)-one,4,6-dimethyl-	30885-99-5	> 96%	1g	$3090.00	2024-04-20
A2B Chem LLC	BA25850-5g	1,3,5-Triazin-2(1H)-one,4,6-dimethyl-	30885-99-5	> 96%	5g	$6757.00	2024-04-20
A2B Chem LLC	BA25850-25g	1,3,5-Triazin-2(1H)-one,4,6-dimethyl-	30885-99-5	> 96%	25g	$13424.00	2024-04-20